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Compound of Interest

Compound Name: Tributyltin sulfide

Cat. No.: B1591173

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Tributyltin sulfide, also known as Bis(tributyltin)
sulfide. It details its chemical and physical properties, synthesis, and applications, with a
particular focus on its relevance to scientific research and development. This document aims to
serve as a comprehensive resource, grounded in scientific integrity and supported by
authoritative references.

Core Chemical Identity and Properties

Tributyltin sulfide is an organotin compound with significant applications, primarily stemming
from its biocidal properties. A clear understanding of its fundamental characteristics is crucial
for its safe and effective use in a laboratory or industrial setting.

Molecular Formula and Weight

The chemical formula for Tributyltin sulfide is C24H54SSn2[1][2][3][4][5][6]. This formula
indicates the presence of 24 carbon atoms, 54 hydrogen atoms, one sulfur atom, and two tin
atoms.

The molecular weight of this compound is approximately 612.17 g/mol [2][3][4]. Minor
variations in the reported molecular weight may exist depending on the source and the isotopic
composition considered[1][3].

Table 1: Key Chemical Identifiers
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Identifier Value Source(s)
PubChem[1], CymitQuimica[2],
Molecular Formula C24H54SSn2 American Elements[3], Sigma-
Aldrich[4], Strem[6]
. CymitQuimica[2], American
Molecular Weight 612.17 g/mol ) )
Elements[3], Sigma-Aldrich[4]
tributyl(tributylstannylsulfanyl)s
IUPAC Name Y y Y 2 PubChem[1]
tannane
PubChem[1], CymitQuimica[2],
CAS Number 4808-30-4 , _
Sigma-Aldrich[4], Strem][6]
Bis(tributyltin) sulfide, PubChem[1], CymitQuimical[2],
Synonyms

Hexabutyldistannathiane

American Elements[3]

Physical and Chemical Properties

Tributyltin sulfide is typically a colorless liquid[2][3]. It is characterized by a high degree of

lipophilicity, meaning it readily dissolves in fats, oils, and non-polar solvents. This property

contributes to its accumulation in marine organisms and environments|[2].

Table 2: Physical and Chemical Properties

Property Value Source(s)
o ) CymitQuimica[2], American
Appearance Colorless liquid or solid
Elements[3]
Density 1.179 g/mL at 25 °C Sigma-Aldrich[4]
Refractive Index n20/D 1.518 Sigma-Aldrich[4]
Flash Point >110 °C Sigma-Aldrich[4]

Synthesis and Reactivity
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While detailed, proprietary synthesis methods are often not publicly available, the general
principle of forming the tin-sulfur-tin bond involves the reaction of a tributyltin precursor, such as
tributyltin oxide or tributyltin chloride, with a sulfur source.

A related and well-documented reaction in organotin chemistry is the synthesis of tributyltin
hydride from tributyltin oxide, which showcases the reactivity of the Sn-O bond. This reduction
Is often achieved using reagents like polymethylhydrosiloxane[7].

The reactivity of organotin compounds, particularly their interaction with sulfur, is a key aspect
of their chemical behavior. The formation of the tin-sulfur bond is a driving force in certain
reactions, such as the Barton-McCombie deoxygenation, where a thiocarbonyl derivative reacts
with a tin radical[8].

Applications in Research and Industry

The primary application of Tributyltin sulfide and related tributyltin (TBT) compounds has
been as a biocide.

Antifouling Agent

Historically, TBT compounds were extensively used in marine paints to prevent the growth of
barnacles, algae, and other marine organisms on ship hulls[2][9][10]. Its effectiveness as an
antifouling agent is due to its high toxicity to a broad range of organisms[10]. However, this
same property has led to significant environmental concerns[2][9].

Other Biocidal and Preservative Uses

Beyond marine applications, TBT compounds have been utilized as:
e Wood preservatives[9][10]
e Fungicides and bactericides in agriculture and industrial processes|9]

e Preservatives for textiles, paper, and leather[9]

Role in Organic Synthesis
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While not a direct application of Tributyltin sulfide itself, a related compound, tributyltin
hydride, is a valuable reagent in organic synthesis. It serves as a radical reducing agent,
capable of converting organic halides to hydrocarbons and participating in reactions like the
Barton-McCombie deoxygenation and Barton decarboxylation[7][8][11]. These reactions are
crucial in the synthesis of complex organic molecules, which can be relevant in drug
development.

Safety, Toxicity, and Environmental Impact

A critical aspect of working with Tributyltin sulfide is understanding its significant toxicity and
environmental hazards.

Human Health Hazards

Tributyltin sulfide is classified as toxic if swallowed and harmful in contact with skin. It can
cause skin and serious eye irritation[1]. Furthermore, it is suspected of damaging fertility or the
unborn child and causes damage to organs through prolonged or repeated exposure[1].

Diagram 1: GHS Hazard Pictograms for Tributyltin Sulfide

Caption: GHS Hazard Pictograms for Tributyltin Sulfide.

Environmental Toxicity

Tributyltin sulfide is very toxic to aquatic life with long-lasting effects[1]. Its persistence and
high lipophilicity lead to bioaccumulation in the food chain[2]. One of the most well-documented
environmental impacts is the phenomenon of "imposex” in female marine snails, where they
develop male sexual characteristics, leading to reproductive failure[10]. Due to these severe
environmental consequences, the use of TBT compounds in antifouling paints has been largely
banned or severely restricted by international regulations[2].

Experimental Protocols

Given the hazardous nature of Tributyltin sulfide, all experimental work must be conducted
with strict adherence to safety protocols.

Handling and Storage
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o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side shields, and a lab coat. Work in a well-ventilated fume hood.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Keep the container tightly closed.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to
its high aquatic toxicity, it must not be released into the environment.

A Note on Experimental Design

For researchers in drug development, while Tributyltin sulfide itself may not be a therapeutic
agent, understanding the chemistry of organotin compounds can be relevant. For instance, the
principles of radical reactions involving organotin hydrides are applicable to the synthesis of
various organic scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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